Cas no 1701405-69-7 (3-(3-fluoro-4-methylphenoxy)propan-1-amine)

• Product Name: 3-(3-fluoro-4-methylphenoxy)propan-1-amine
• CAS No: 1701405-69-7
• MF: C₁₀H₁₄FNO
• MW: 183.22266626358
• CID: 6462932
• PubChem ID: 107168777
• Update Time: 2025-05-24

3-(3-fluoro-4-methylphenoxy)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-fluoro-4-methylphenoxy)propan-1-amine
• 1-Propanamine, 3-(3-fluoro-4-methylphenoxy)-

• Inchi： 1S/C10H14FNO/c1-8-3-4-9(7-10(8)11)13-6-2-5-12/h3-4,7H,2,5-6,12H2,1H3
• InChI Key： WHCTXZQUAPKMLK-UHFFFAOYSA-N
• SMILES： C(N)CCOC1=CC=C(C)C(F)=C1

Experimental Properties

• Density: 1.073±0.06 g/cm3(Predicted)
• Boiling Point: 266.9±30.0 °C(Predicted)
• pka: 9.51±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-(3-fluoro-4-methylphenoxy)propan-1-amine

Introduction to 3-(3-fluoro-4-methylphenoxy)propan-1-amine and Its Applications in Modern Chemical Biology

3-(3-fluoro-4-methylphenoxy)propan-1-amine, identified by its CAS number 1701405-69-7, is a significant compound in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The presence of a fluoro substituent and a methyl group in the phenoxyl ring imparts distinct chemical properties that make it a valuable candidate for further exploration.

The compound's structure, featuring a propylamine side chain attached to a phenoxy ring, suggests versatile interactions with biological targets. Such structural motifs are often explored in the design of bioactive molecules due to their ability to modulate pharmacokinetic and pharmacodynamic properties. The fluoro atom, in particular, is known for its ability to enhance metabolic stability and binding affinity, making it a common feature in many modern pharmaceuticals.

In recent years, there has been a surge in research focusing on the development of novel therapeutic agents targeting various diseases. 3-(3-fluoro-4-methylphenoxy)propan-1-amine has emerged as a compound of interest in this context. Its unique chemical profile positions it as a potential lead molecule for further derivatization and optimization. Researchers have been exploring its efficacy in preclinical models, aiming to identify new applications in areas such as oncology, inflammation, and central nervous system disorders.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The introduction of a fluoro atom into a molecule can significantly alter its biological activity. For instance, fluorine can enhance binding affinity by increasing lipophilicity and reducing metabolic degradation. Additionally, the presence of a methyl group can influence the conformational flexibility of the molecule, affecting its interaction with biological targets. These properties make 3-(3-fluoro-4-methylphenoxy)propan-1-amine a promising candidate for drug discovery efforts.

Recent studies have highlighted the importance of fluorinated aromatic compounds in the development of small-molecule drugs. These compounds have shown promise in various therapeutic areas due to their ability to interact selectively with biological targets. For example, fluorinated analogs of existing drugs have been reported to exhibit improved pharmacokinetic profiles, leading to enhanced therapeutic efficacy. The structural features of 3-(3-fluoro-4-methylphenoxy)propan-1-amine align well with these trends, making it an attractive candidate for further investigation.

The synthesis of 3-(3-fluoro-4-methylphenoxy)propan-1-amine involves multi-step organic transformations that highlight the synthetic versatility of this class of compounds. The introduction of the phenoxy group followed by functionalization with the propylamine side chain requires careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient and scalable production processes, facilitating further exploration of this compound's potential.

In conclusion, 3-(3-fluoro-4-methylphenoxy)propan-1-amine represents a significant compound in chemical biology and pharmaceutical research. Its unique structural features and potential applications make it a valuable candidate for further exploration. As research continues to uncover new therapeutic targets and develop innovative drug delivery systems, compounds like this one will play an increasingly important role in addressing unmet medical needs.